Cas no 25888-68-0 (2-(Quinolin-2-yl)acetic acid hydrochloride)

2-(Quinolin-2-yl)acetic acid hydrochloride is a quinoline derivative with a carboxylic acid functional group, commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its hydrochloride salt form enhances solubility and stability, making it suitable for various chemical transformations. The compound’s quinoline core offers structural versatility, enabling applications in the development of bioactive molecules, including potential antimicrobial or antitumor agents. Its well-defined crystalline structure ensures consistent purity and reactivity, which is critical for precise synthetic workflows. This reagent is particularly valuable in medicinal chemistry for the design of heterocyclic compounds, where controlled functionalization is required. Proper handling under inert conditions is recommended to maintain integrity.

2-(Quinolin-2-yl)acetic acid hydrochloride structure

25888-68-0 structure

Product Name:2-(Quinolin-2-yl)acetic acid hydrochloride

CAS No:25888-68-0

MF:C₁₁H₁₀ClNO₂

MW:223.655601978302

MDL:MFCD11040742

CID:1026329

PubChem ID:12785652

Update Time:2025-06-09

2-(Quinolin-2-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(Quinolin-2-yl)acetic acid hydrochloride
- 2-quinolin-2-ylacetic acid,hydrochloride
- 2-quinolineacetic acid, hydrochloride (1:1)
- LogP
- Quinolin-2-ylacetic acid hydrochloride (1:1)
- 25888-68-0
- DTXSID30509798
- DB-354991
- 2-quinolin-2-ylacetic acid;hydrochloride
- 2-(Quinolin-2-yl)acetic acid HCl
- (Quinolin-2-yl)acetic acid--hydrogen chloride (1/1)
- 2-(Quinolin-2-yl)aceticacidhydrochloride
- quinaldinic acid hydrochloride
- AKOS015966334
- SB70021
- I10818
- MDL： MFCD11040742
- Inchi： 1S/C11H9NO2.ClH/c13-11(14)7-9-6-5-8-3-1-2-4-10(8)12-9;/h1-6H,7H2,(H,13,14);1H
- InChI Key： LRAYSEMHJSWQRA-UHFFFAOYSA-N
- SMILES： Cl.OC(CC1=CC=C2C=CC=CC2=N1)=O

Computed Properties

Exact Mass: 223.0401
Monoisotopic Mass: 223.0400063g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 217
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.2Å²

Experimental Properties

PSA: 50.19

2-(Quinolin-2-yl)acetic acid hydrochloride Pricemore >>

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